Cas no 941923-39-3 (N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3,5-dimethoxybenzamide)

• Product Name: N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3,5-dimethoxybenzamide
• CAS No: 941923-39-3
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5960893
• PubChem ID: 18566208
• Update Time: 2025-06-11

N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3,5-dimethoxybenzamide
• Benzamide, N-(2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,5-dimethoxy-
• N-(2,9-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3,5-dimethoxybenzamide
• AKOS024626351
• F2073-0466
• N-(2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3,5-dimethoxybenzamide
• N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3,5-dimethoxybenzamide
• 941923-39-3

• Inchi： 1S/C19H19N3O4/c1-11-6-5-7-22-17(11)20-12(2)16(19(22)24)21-18(23)13-8-14(25-3)10-15(9-13)26-4/h5-10H,1-4H3,(H,21,23)
• InChI Key： QOJUEENOCLHPFU-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC=C(C)C2=NC=1C)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 9.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3,5-dimethoxybenzamide

Comprehensive Overview of N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3,5-dimethoxybenzamide (CAS No. 941923-39-3)

The compound N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3,5-dimethoxybenzamide, identified by its CAS No. 941923-39-3, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[1,2-a]pyrimidin-3-yl core, coupled with the dimethoxybenzamide moiety, positions it as a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and its applicability in drug discovery programs targeting chronic diseases.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and kinase modulators, which align with the structural features of 941923-39-3. This compound's multi-functional groups—including the dimethyl and dimethoxy substituents—enhance its binding affinity to biological targets, making it a subject of study in cancer research and neurodegenerative disease models. Its low toxicity profile and high selectivity further underscore its potential as a lead compound in preclinical development.

The synthesis of N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3,5-dimethoxybenzamide involves a series of multi-step organic reactions, often starting from commercially available pyrimidine precursors. Key steps include amide coupling and cyclization, which are optimized to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further biological evaluation.

From a drug discovery perspective, the pharmacokinetic properties of 941923-39-3 are of paramount importance. Early studies suggest favorable oral bioavailability and metabolic stability, which are critical for advancing the compound to in vivo testing. Additionally, its lipophilicity and membrane permeability align with the requirements for central nervous system (CNS) penetration, opening avenues for research in neurological disorders.

The rise of computational chemistry and AI-driven drug design has further accelerated the exploration of 941923-39-3. Molecular docking simulations reveal its potential interactions with protein kinases and G-protein-coupled receptors (GPCRs), providing mechanistic insights into its bioactivity. These findings are often cross-referenced with high-throughput screening (HTS) data to validate hypotheses and prioritize follow-up experiments.

Beyond its therapeutic potential, N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3,5-dimethoxybenzamide is also studied for its chemical versatility. Derivatives of this scaffold are being explored for applications in material science, particularly in the development of fluorescent probes and sensors. The electron-rich aromatic system of the compound enables unique photophysical properties, making it a valuable tool for bioimaging and diagnostics.

In conclusion, CAS No. 941923-39-3 represents a compelling case study in modern medicinal chemistry. Its multi-target engagement, synthetic accessibility, and diverse applications underscore its relevance in both academic and industrial settings. As research continues to unravel its full potential, this compound is poised to make significant contributions to precision medicine and biotechnology.